Cas no 1805037-38-0 (4-(Difluoromethyl)-2-hydroxypyridine-5-methanol)

• Product Name: 4-(Difluoromethyl)-2-hydroxypyridine-5-methanol
• CAS No: 1805037-38-0
• MF: C₇H₇F₂NO₂
• MW: 175.132788896561
• CID: 4918606
• Update Time: 2025-07-25

4-(Difluoromethyl)-2-hydroxypyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxypyridine-5-methanol

• Inchi： 1S/C7H7F2NO2/c8-7(9)5-1-6(12)10-2-4(5)3-11/h1-2,7,11H,3H2,(H,10,12)
• InChI Key： QNGVRMPCXWCTMG-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC=C1CO)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: -1
• Topological Polar Surface Area: 49.3

Additional information on 4-(Difluoromethyl)-2-hydroxypyridine-5-methanol

Comprehensive Overview of 4-(Difluoromethyl)-2-hydroxypyridine-5-methanol (CAS No. 1805037-38-0)

The compound 4-(Difluoromethyl)-2-hydroxypyridine-5-methanol (CAS No. 1805037-38-0) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the difluoromethyl group and hydroxypyridine core, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and enhancing metabolic stability in drug candidates.

In recent years, the demand for fluorinated compounds like 4-(Difluoromethyl)-2-hydroxypyridine-5-methanol has surged, driven by their applications in drug discovery and crop protection. The difluoromethyl moiety is particularly valuable for improving lipophilicity and bioavailability, addressing common challenges in modern therapeutics. This aligns with trending searches such as "fluorinated building blocks in medicinal chemistry" and "sustainable agrochemical intermediates," reflecting industry priorities.

Synthetic routes to 4-(Difluoromethyl)-2-hydroxypyridine-5-methanol often involve multi-step processes, including selective fluorination and hydroxylation. Advanced techniques like flow chemistry and catalytic C-H activation are being explored to optimize its production—topics frequently queried in scientific databases. The compound’s pyridine methanol scaffold also intersects with interest in heterocyclic chemistry, a hot topic in AI-assisted molecular design platforms.

From an environmental perspective, the biodegradability profile of 4-(Difluoromethyl)-2-hydroxypyridine-5-methanol is under scrutiny, as regulatory agencies emphasize green chemistry principles. Studies on its ecotoxicology and lifecycle assessment are emerging, responding to search trends like "sustainable fluorochemicals" and "benign-by-design intermediates." This dual focus on efficacy and sustainability enhances its market relevance.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and X-ray crystallography—methods widely discussed in online forums. Its crystalline properties and solubility parameters are critical for formulation scientists, linking to popular queries about "salt selection strategies" and "polymorph screening."

In conclusion, 4-(Difluoromethyl)-2-hydroxypyridine-5-methanol (CAS No. 1805037-38-0) represents a convergence of innovation in fluorine chemistry and heterocyclic synthesis. Its alignment with current research trends—from AI-driven drug discovery to eco-friendly agrochemicals—positions it as a compound of enduring scientific and industrial interest.